Cas no 38240-29-8 (3-Nitropyridine-2-thiol)

3-Nitropyridine-2-thiol structure
3-Nitropyridine-2-thiol structure
Product Name:3-Nitropyridine-2-thiol
CAS No:38240-29-8
MF:C5H4N2O2S
MW:156.162459373474
MDL:MFCD00661369
CID:320712
PubChem ID:329764108
Update Time:2025-10-28

3-Nitropyridine-2-thiol Chemical and Physical Properties

Names and Identifiers

    • 3-Nitropyridine-2-thiol
    • 3-Nitro-2-pyridinethiol
    • 2(1H)-Pyridinethione,3-nitro-
    • 2-Mercapto-3-nitropyridine
    • 3-nitro-1H-pyridine-2-thione
    • 3-nito-2-pyridinethiol
    • 3-nitro-2-mercaptopyridine
    • 3-Nitro-pyridin-2-thiol
    • 3-nitro-pyridine-2-thiol
    • 3-Nitropyridine-2(1H)-thione
    • 2(1H)-Pyridinethione, 3-nitro-
    • NSC98807
    • LKNPLDRVWHXGKZ-UHFFFAOYSA-
    • LKNPLDRVWHXGKZ-UHFFFAOYSA-N
    • VP1169
    • TRA0014813
    • VP11691
    • NE
    • MDL: MFCD00661369
    • Inchi: 1S/C5H4N2O2S/c8-7(9)4-2-1-3-6-5(4)10/h1-3H,(H,6,10)
    • InChI Key: LKNPLDRVWHXGKZ-UHFFFAOYSA-N
    • SMILES: S=C1C(=CC=CN1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 155.99900
  • Monoisotopic Mass: 155.999
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.9

Experimental Properties

  • Density: 1.48
  • Melting Point: 172.0 to 176.0 deg-C
  • Boiling Point: 243.6°Cat760mmHg
  • Flash Point: 101.1°C
  • Refractive Index: 1.678
  • PSA: 97.51000
  • LogP: 1.80170
  • λmax: 310(H2O)(lit.)

3-Nitropyridine-2-thiol Security Information

3-Nitropyridine-2-thiol Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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